Cas no 654640-58-1 (3-Pyridinepropanoic acid hydrochloride)

• Product Name: 3-Pyridinepropanoic acid hydrochloride
• CAS No: 654640-58-1
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 399093
• PubChem ID: 66648902
• Update Time: 2025-04-19

3-Pyridinepropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoic acid hydrochloride
• 3-pyridin-3-ylpropanoic acid,hydrochloride
• XBKWWUVPSYJONP-UHFFFAOYSA-N
• 3-(3-pyridyl)propionic acid hydrochloride
• DTXSID90735511
• SCHEMBL305976
• 3-(Pyridin-3-yl)propanoic acid--hydrogen chloride (1/1)
• 654640-58-1

• Inchi： 1S/C8H9NO2.ClH/c10-8(11)4-3-7-2-1-5-9-6-7;/h1-2,5-6H,3-4H2,(H,10,11);1H
• InChI Key： XBKWWUVPSYJONP-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų